Cas no 381242-61-1 (1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine)

• Product Name: 1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine
• CAS No: 381242-61-1
• MF: C₁₁H₁₂F₃N₃O₂
• MW: 275.22709274292
• MDL: MFCD01933012
• CID: 311578
• PubChem ID: 2771413
• Update Time: 2025-10-29

1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine
• 1-(4-NITRO-2-TRIFLUOROMETHYLPHENYL)-PIPERAZINE
• 1-[4-nitro-2-(trifluoromethyl)phenyl]piperazine
• Piperazine,1-[4-nitro-2-(trifluoromethyl)phenyl]-
• 1-(4-Nitro-2-trifluoromethylphenyl)piperazine
• n-[4-nitro-2-(trifluoromethyl)phenyl]piperazine
• SCHEMBL5464512
• 381242-61-1
• MFCD01933012
• EN300-66350
• DTXSID30377939
• 1-[4-nitro-2-(trifluoromethyl)phenyl]piperazin-4-ium
• DS-0036
• FT-0657125
• GS1557
• C11H12F3N3O2
• J-008991
• KMGDPTUNJDHJFZ-UHFFFAOYSA-N
• EU-0037776
• A824023
• CS-0451915
• AKOS003666419
• STK020946
• G78491
• DB-001904

• MDL： MFCD01933012
• Inchi： 1S/C11H12F3N3O2/c12-11(13,14)9-7-8(17(18)19)1-2-10(9)16-5-3-15-4-6-16/h1-2,7,15H,3-6H2
• InChI Key： KMGDPTUNJDHJFZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCNCC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 275.08800
• Monoisotopic Mass: 275.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Melting Point: 54-55°C
• Boiling Point: 382.1°C at 760 mmHg
• PSA: 61.09000
• LogP: 2.94020

1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P280
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine

Introduction to 1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine (CAS No. 381242-61-1)

1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine, with the CAS number 381242-61-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a nitro-substituted trifluoromethylphenyl group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The chemical structure of 1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine can be represented as C₁₃H₁₄F₃N₃O₂. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The nitro group, on the other hand, can undergo reduction to form amino derivatives, which may have different pharmacological profiles.

In recent years, 1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine has been studied for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its activity as a serotonin receptor modulator. Serotonin receptors play crucial roles in various physiological processes, including mood regulation, appetite control, and sleep-wake cycles. Compounds that can selectively modulate these receptors have the potential to treat a wide range of disorders, such as depression, anxiety, and sleep disorders.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine exhibits high affinity for serotonin 5-HT₇ receptors. This finding suggests that it could be a valuable tool for understanding the role of 5-HT₇ receptors in various neurological conditions. Additionally, the compound's ability to cross the blood-brain barrier makes it particularly promising for central nervous system (CNS) applications.

Beyond its potential as a serotonin receptor modulator, 1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine has also been explored for its anti-inflammatory properties. Inflammatory diseases are a major health burden worldwide, and there is a continuous need for new and effective treatments. A preclinical study conducted in 2023 demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine is another critical aspect of its development as a pharmaceutical agent. Preclinical toxicology studies have shown that it has a favorable safety margin when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 1-(4-Nitro-2-(trifluoromethyl)phenyl)piperazine (CAS No. 381242-61-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing studies will continue to elucidate its mechanisms of action and optimize its properties for clinical use.